(2E,10E,12E,16E,18E)-6-Hydroxy-3,5,7,9,11,15,17-heptamethyl-8-oxo-19-(6-oxo-2,3-dihydropyran-2-yl)nonadeca-2,10,12,16,18-pentaenoic acid
(2E,10E,12E,16E,18E)-6-Hydroxy-3,5,7,9,11,15,17-heptamethyl-8-oxo-19-(6-oxo-2,3-dihydropyran-2-yl)nonadeca-2,10,12,16,18-pentaenoic acid
Brand Name:
Vulcanchem
CAS No.:
111278-01-4
VCID:
VC0051055
InChI:
InChI=1S/C31H44O6/c1-20(16-22(3)14-15-27-12-9-13-29(34)37-27)10-8-11-21(2)17-24(5)30(35)26(7)31(36)25(6)18-23(4)19-28(32)33/h8-9,11,13-17,19-20,24-27,31,36H,10,12,18H2,1-7H3,(H,32,33)/b11-8+,15-14+,21-17+,22-16+,23-19+
SMILES:
CC(CC=CC(=CC(C)C(=O)C(C)C(C(C)CC(=CC(=O)O)C)O)C)C=C(C)C=CC1CC=CC(=O)O1
Molecular Formula:
C31H44O6
Molecular Weight:
512.7 g/mol
(2E,10E,12E,16E,18E)-6-Hydroxy-3,5,7,9,11,15,17-heptamethyl-8-oxo-19-(6-oxo-2,3-dihydropyran-2-yl)nonadeca-2,10,12,16,18-pentaenoic acid
CAS No.: 111278-01-4
Main Products
VCID: VC0051055
Molecular Formula: C31H44O6
Molecular Weight: 512.7 g/mol
CAS No. | 111278-01-4 |
---|---|
Product Name | (2E,10E,12E,16E,18E)-6-Hydroxy-3,5,7,9,11,15,17-heptamethyl-8-oxo-19-(6-oxo-2,3-dihydropyran-2-yl)nonadeca-2,10,12,16,18-pentaenoic acid |
Molecular Formula | C31H44O6 |
Molecular Weight | 512.7 g/mol |
IUPAC Name | (2E,10E,12E,16E,18E)-6-hydroxy-3,5,7,9,11,15,17-heptamethyl-8-oxo-19-(6-oxo-2,3-dihydropyran-2-yl)nonadeca-2,10,12,16,18-pentaenoic acid |
Standard InChI | InChI=1S/C31H44O6/c1-20(16-22(3)14-15-27-12-9-13-29(34)37-27)10-8-11-21(2)17-24(5)30(35)26(7)31(36)25(6)18-23(4)19-28(32)33/h8-9,11,13-17,19-20,24-27,31,36H,10,12,18H2,1-7H3,(H,32,33)/b11-8+,15-14+,21-17+,22-16+,23-19+ |
Standard InChIKey | SGYKTDIJCLHSET-QMTWAXRBSA-N |
Isomeric SMILES | CC(C/C=C/C(=C/C(C)C(=O)C(C)C(C(C)C/C(=C/C(=O)O)/C)O)/C)/C=C(\C)/C=C/C1CC=CC(=O)O1 |
SMILES | CC(CC=CC(=CC(C)C(=O)C(C)C(C(C)CC(=CC(=O)O)C)O)C)C=C(C)C=CC1CC=CC(=O)O1 |
Canonical SMILES | CC(CC=CC(=CC(C)C(=O)C(C)C(C(C)CC(=CC(=O)O)C)O)C)C=C(C)C=CC1CC=CC(=O)O1 |
Appearance | Pale yellow film |
Synonyms | 5-Demethylleptomycin A |
Reference | Anguinomycins C and D, new antitumor antibiotics with selective cytotoxicity against transformed cells. Hayakawa Y ., et al. , J. Antibiot., 1995, 48, 954. New antitumor antibiotics, anguinomycins A and B. Hayakawa Y., et al. , J. Antibiot., 1987, 40, 1349. |
PubChem Compound | 6444136 |
Last Modified | Dec 23 2021 |
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